Cas no 107132-16-1 (5'-Thymidylic acid,3'-deoxy-, disodium salt (9CI))

• Product Name: 5'-Thymidylic acid,3'-deoxy-, disodium salt (9CI)
• CAS No: 107132-16-1
• MF: C₁₀H₁₃N₂Na₂O₇P
• MW: 350.172725439072
• CID: 170374
• PubChem ID: 24207203
• Update Time: 2025-04-19

5'-Thymidylic acid,3'-deoxy-, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Thymidylic acid,3'-deoxy-, disodium salt (9CI)
• SODIUM (5-(5-METHYL-2,4-DIOXO-3,4-DIHYDROPYRIMIDIN-1(2H)-YL)TETRAHYDROFURAN-2-YL)METHYL PHOSPHATE
• Sodium(5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methylphosphate
• 107132-16-1
• AKOS024424091
• CHEMBL168326

• Inchi： 1S/C10H15N2O7P.2Na/c1-6-4-12(10(14)11-9(6)13)8-3-2-7(19-8)5-18-20(15,16)17;;/h4,7-8H,2-3,5H2,1H3,(H,11,13,14)(H2,15,16,17);;/q;2*+1/p-2
• InChI Key： NSAOSEUYSVINQO-UHFFFAOYSA-L
• SMILES： P(=O)([O-])([O-])OCC1CCC(N2C(NC(C(C)=C2)=O)=O)O1.[Na+].[Na+]

Computed Properties

• Exact Mass: 350.02557632g/mol
• Monoisotopic Mass: 350.02557632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų